Cas no 1805044-73-8 (3-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805044-73-8
• MF: C₈H₃BrF₅NO
• MW: 304.011538743973
• CID: 4865058
• Update Time: 2025-05-21

3-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3BrF5NO/c9-6-3(8(12,13)14)1-4(7(10)11)15-5(6)2-16/h1-2,7H
• InChI Key： SMWJZWYOYGWLMS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N=C(C(F)F)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde

3-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 3-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805044-73-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule is characterized by a pyridine ring substituted with a bromine atom at position 3, a difluoromethyl group at position 6, and a trifluoromethyl group at position 4, along with an aldehyde group at position 2. These substituents contribute to its distinct chemical behavior and make it a valuable compound in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and directed metallation techniques, to construct the pyridine ring with the desired substituents. The use of fluorinated groups, such as difluoromethyl and trifluoromethyl, has been particularly advantageous due to their electron-withdrawing effects, which enhance the reactivity of the aldehyde group and stabilize reactive intermediates during synthesis.

The electronic properties of 3-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde make it an attractive candidate for applications in medicinal chemistry. Fluorinated pyridines are known for their ability to modulate pharmacokinetic properties such as solubility and bioavailability. Recent studies have explored its potential as a lead compound in the development of new drug candidates targeting various therapeutic areas, including oncology and infectious diseases. The bromine substituent at position 3 provides additional sites for further functionalization, enabling the creation of diverse analogs for biological evaluation.

In addition to its pharmaceutical applications, 3-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde has shown promise in materials science. Its electron-deficient pyridine ring can serve as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of fluorinated groups enhances the thermal stability and chemical resistance of these materials, making them suitable for applications in gas storage and catalysis.

The synthesis and characterization of 3-Bromo-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde have been extensively documented in recent scientific literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity, further aiding in its application-oriented development.

In conclusion, 3-Bromo-6-(diffluromethy)-4-triflurmethy-pyridin-e-carb-aldehyd (CAS No. 1805044-73-8) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool in both academic research and industrial applications.